Cas no 39629-86-2 (5-Oxo-1-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid
• CAS No: 39629-86-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00207656
• CID: 1026358
• PubChem ID: 2737107
• Update Time: 2025-10-21

5-Oxo-1-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid
• 2-OXO-1-PHENYLPYRROLIDINE-4-CARBOXYLIC ACID
• 5-oxo-1-phenyl-3-Pyrrolidinecarboxylic acid
• 5-Oxo-1-phenyl-pyrrolidine-3-carboxylic acid
• 1-phenyl-5-oxopyrrolidine-3-carboxylic acid
• 4-carboxy-1-phenyl-2-pyrrolidinone
• 5-Oxo-1-phenyl-pyrrolidin-3-carbonsaeure
• 5-oxo-1-phenylpyrrolidin-3-carboxylic acid
• 5-oxo-1-phenylpyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• Maybridge1_007504
• DTXSID20371840
• Oprea1_590418
• AMY23656
• 39629-86-2
• HMS1378H05
• HMS562N02
• AKOS000109286
• phenyl-4-carboxy-2-pyrrolidinone
• EU-0099967
• SY079232
• AS-5484
• SR-01000415051
• BBL008519
• STK063336
• ChemDiv2_003327
• F1216-0229
• Oprea1_347512
• CS-0068094
• CCG-202940
• AT-057/40711944
• AKOS016036774
• SCHEMBL892508
• MFCD00207656
• SR-01000415051-1
• Z57472940
• 5-oxo-1-phenypyrrolidine-3-carboxylic acid
• 5-Oxo-1-phenylpyrrolidine-3-carboxylicacid
• D94932
• A873608
• EN300-35664
• ALBB-004698

• MDL： MFCD00207656
• Inchi： 1S/C11H11NO3/c13-10-6-8(11(14)15)7-12(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15)
• InChI Key： GHTSPNBSVDWGED-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 191-193 °CEnamineEN300-35664
• Boiling Point: 494.6±38.0 °C at 760 mmHg
• Flash Point: 252.9±26.8 °C
• PSA: 57.61000
• LogP: 1.18910
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Oxo-1-phenylpyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid

5-Oxo-1-phenylpyrrolidine-3-carboxylic acid (CAS No. 39629-86-2)

5-Oxo-1-phenylpyrrolidine-3-carboxylic acid, also known by its CAS number 39629-86-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a pyrrolidine ring with a phenyl group attached at position 1, an oxo group at position 5, and a carboxylic acid group at position 3. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid has been explored through various methodologies, including condensation reactions and ring-closing strategies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as pharmaceuticals. Researchers have also investigated the stereochemical outcomes of these reactions, shedding light on the influence of reaction conditions on the final product's configuration.

In terms of physical and chemical properties, 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid group imparts acidic properties, making it a candidate for various functionalization reactions, including esterification and amidation. These reactions are pivotal in modifying the compound's solubility and bioavailability for therapeutic applications.

The biological activity of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid has been extensively studied. Recent research has demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways linked to neurodegenerative diseases such as Alzheimer's disease. For instance, studies have shown that this compound can modulate the activity of acetylcholinesterase, an enzyme whose overactivity is associated with cognitive decline. Additionally, preclinical trials have indicated that it possesses anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis.

In the agricultural sector, 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid has been explored as a potential biocontrol agent due to its ability to inhibit fungal pathogens. Recent findings suggest that it can disrupt the cell wall synthesis of pathogenic fungi, thereby offering a natural alternative to synthetic fungicides. This application aligns with the growing demand for eco-friendly agricultural solutions.

The pharmacokinetic profile of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid has also been evaluated in animal models. Studies indicate that it exhibits moderate oral bioavailability and demonstrates favorable distribution characteristics across various tissues. However, further research is required to optimize its pharmacokinetic properties for clinical use.

In conclusion, 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid (CAS No. 39629-86-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical and agricultural needs.